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Compound of Interest

Compound Name: Vinyl chloroacetate

Cat. No.: B1346916 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of hazardous chemicals is paramount to ensuring a safe and compliant laboratory

environment. Vinyl chloroacetate, a flammable and toxic compound, requires specific

procedures for its safe disposal. This guide provides essential, immediate safety and logistical

information, including a step-by-step plan for the chemical neutralization of small quantities of

vinyl chloroacetate.

Immediate Safety and Hazard Summary
Vinyl chloroacetate is a hazardous substance with multiple risk factors. All handling and

disposal procedures should be conducted in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE).

Table 1: Hazard and Safety Data for Vinyl Chloroacetate
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Hazard Classification Description
Personal Protective
Equipment (PPE)

Physical Hazards Flammable liquid and vapor.

Flame-retardant lab coat,

safety goggles, chemical-

resistant gloves (nitrile or

neoprene).[1][2][3][4]

Health Hazards

Toxic if swallowed or in contact

with skin. Causes severe skin

burns and eye damage.

Suspected of causing genetic

defects and cancer.

Lachrymator (causes tearing).

Chemical splash goggles, face

shield, chemical-resistant

gloves, respiratory protection

(if ventilation is inadequate).[1]

[2][3][4]

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.

Prevent release into the

environment. Contain spills

with inert absorbent material.

Disposal Plan: Chemical Neutralization via Basic
Hydrolysis
For small quantities of vinyl chloroacetate (typically <100g) used in a laboratory setting,

chemical neutralization through basic hydrolysis (saponification) is a recommended disposal

method. This process converts the reactive ester into less hazardous compounds.[5][6][7][8][9]

Core Principle: Vinyl chloroacetate reacts with a base, such as sodium hydroxide (NaOH), to

yield sodium chloroacetate and vinyl alcohol. The vinyl alcohol will quickly tautomerize to the

more stable acetaldehyde. The resulting solution can then be neutralized and disposed of as

aqueous waste, in accordance with local regulations.

Experimental Protocol for Neutralization
This protocol is designed for the safe neutralization of up to 10g of vinyl chloroacetate. Adjust

quantities proportionally for smaller amounts.

Materials:
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Vinyl chloroacetate (≤ 10 g)

1 M Sodium hydroxide (NaOH) solution

1 M Hydrochloric acid (HCl) solution

Stir plate and stir bar

Beaker (appropriately sized for the reaction volume)

pH paper or pH meter

Fume hood

Appropriate PPE (see Table 1)

Procedure:

Preparation:

Ensure you are working in a certified chemical fume hood.

Don all required PPE, including a flame-retardant lab coat, chemical splash goggles, a

face shield, and chemical-resistant gloves.[1][2][3][4]

Have a spill kit and emergency eyewash/shower readily accessible.

Stoichiometric Calculation:

The reaction between vinyl chloroacetate and sodium hydroxide is a 1:1 molar ratio. To

ensure complete hydrolysis, a slight excess of NaOH is recommended.

Molecular Weight of Vinyl Chloroacetate: 120.53 g/mol

Calculation for 10g of Vinyl Chloroacetate:

Moles of vinyl chloroacetate = 10 g / 120.53 g/mol ≈ 0.083 moles.

Required moles of NaOH = 0.083 moles.
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Volume of 1 M NaOH solution needed = 0.083 moles / 1 mol/L = 83 mL.

Use a 10% excess of 1 M NaOH: 83 mL * 1.10 ≈ 91.3 mL (round up to 92 mL).

Reaction:

In a beaker, place the calculated volume of 1 M NaOH solution (e.g., 92 mL for 10g of

vinyl chloroacetate).

Place the beaker on a stir plate and begin gentle stirring.

Slowly and carefully add the vinyl chloroacetate to the stirring NaOH solution. Caution:

The reaction may be exothermic; add the vinyl chloroacetate dropwise or in small

portions to control the temperature.

Allow the mixture to stir at room temperature for at least 2 hours to ensure the hydrolysis

reaction is complete.

Neutralization:

After the reaction period, check the pH of the solution using pH paper or a calibrated pH

meter. The solution will be basic.

Slowly add 1 M HCl to the solution while stirring to neutralize the excess NaOH and the

sodium chloroacetate salt. Monitor the pH closely.

Continue adding HCl until the pH of the solution is between 6 and 8.

Final Disposal:

The resulting neutralized aqueous solution can typically be disposed of down the drain

with copious amounts of water, provided it complies with local wastewater regulations.

Always consult your institution's hazardous waste disposal guidelines for final

confirmation.

Logical Workflow for Vinyl Chloroacetate Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of vinyl chloroacetate.

Vinyl Chloroacetate Disposal Workflow

Start: Have Vinyl Chloroacetate for Disposal

Assess Quantity of Waste

Small Lab Quantity (<100g)?

Large Quantity / Contaminated Debris

No

Prepare for Chemical Neutralization in Fume Hood

Yes

Collect in a Labeled, Compatible Hazardous Waste Container

Contact Environmental Health & Safety (EHS) for Pickup

End of Disposal Process

Wear Appropriate PPE

Perform Basic Hydrolysis with NaOH Solution

Check pH of Solution

Neutralize with HCl to pH 6-8

Dispose of Neutralized Aqueous Waste per Local Regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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